Cas no 2171643-03-9 (3-(2-aminobutan-2-yl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(2-aminobutan-2-yl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171643-03-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5812808
• PubChem ID: 165734035
• Update Time: 2025-10-23

3-(2-aminobutan-2-yl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminobutan-2-yl)-8-azabicyclo3.2.1octan-3-ol
• 2171643-03-9
• 3-(2-aminobutan-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1641936

• Inchi： 1S/C11H22N2O/c1-3-10(2,12)11(14)6-8-4-5-9(7-11)13-8/h8-9,13-14H,3-7,12H2,1-2H3
• InChI Key： RQDCTQSRRIAVKB-UHFFFAOYSA-N
• SMILES： OC1(C(C)(CC)N)CC2CCC(C1)N2

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(2-aminobutan-2-yl)-8-azabicyclo3.2.1octan-3-ol

Compound CAS No 2171643-03-9: 3-(2-Aminobutan-2-Yl)-8-Azabicyclo[3.2.1]Octan-3-Ol

The compound CAS No 2171643-03-9, also known as 3-(2-Aminobutan-2-Yl)-8-Azabicyclo[3.2.1]Octan-3-Ol, is a bicyclic amine derivative with significant potential in various chemical and biological applications. This compound belongs to the class of bicyclic amines, which are widely studied for their unique structural properties and bioactivity. The molecule features a bicyclo[3.2.1]octane framework, which provides a rigid structure, and an amino group attached to the butanone moiety, contributing to its functional diversity.

Recent studies have highlighted the importance of bicyclic amines like CAS No 2171643-03-9 in drug discovery and development. The compound's structure allows for diverse interactions with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a precursor for more complex molecules, including those with anti-inflammatory and neuroprotective properties.

The synthesis of CAS No 2171643-03-9 involves a multi-step process, often utilizing advanced organic chemistry techniques such as ring-closing metathesis and nucleophilic substitution reactions. These methods ensure high yields and purity, which are critical for downstream applications in pharmaceutical research.

In terms of physical properties, CAS No 2171643-03-9 exhibits a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been tested, showing minimal degradation under normal storage conditions.

Biological studies have revealed that CAS No 2171643-03-9 demonstrates moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests its potential role in the development of treatments for Alzheimer's disease and related conditions.

Moreover, the compound has been investigated for its ability to act as a chiral auxiliary in asymmetric synthesis reactions. Its rigid bicyclic structure facilitates the formation of enantioselective products, making it valuable in the synthesis of complex natural products and pharmaceutical intermediates.

Recent advancements in computational chemistry have enabled researchers to model the interaction of CAS No 2171643-03-9 with various biological targets at an atomic level. These simulations provide insights into its binding affinity and selectivity, guiding further optimization efforts.

In conclusion, CAS No 2171643-03-9 stands out as a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure, coupled with promising biological activity, positions it as a key player in future research and development endeavors.